1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-methoxy-3-nitrophenyl)sulfonyl]piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H21N3O7S/c1-27-17-5-3-15(11-16(17)22(23)24)30(25,26)21-8-6-20(7-9-21)12-14-2-4-18-19(10-14)29-13-28-18/h2-5,10-11H,6-9,12-13H2,1H3
• InChI Key: WZNKUDGFUUVTKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)[N+](=O)[O-]
• Molecular Formula: C19H21N3O7S
• Molecular Weight: 435.5 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-methoxy-3-nitrophenyl)sulfonyl]piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BNMP or BNMP-2, and it is a potent inhibitor of the serine/threonine protein kinase known as Akt.

Mechanism of Action

BNMP-2 exerts its inhibitory effects on Akt by binding to the kinase domain of the protein and preventing its activation. This leads to downstream effects on various cellular processes, including cell cycle progression, apoptosis, and glucose metabolism.
Biochemical and Physiological Effects:
Studies have shown that BNMP-2 can induce cell death in cancer cells and sensitize them to chemotherapy. It has also been shown to inhibit the growth of tumors in animal models. Additionally, BNMP-2 has been shown to improve glucose metabolism in diabetic mice.

Advantages and Limitations for Lab Experiments

One of the main advantages of BNMP-2 is its specificity for Akt, which allows for the selective inhibition of this protein without affecting other signaling pathways. However, one limitation of BNMP-2 is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research involving BNMP-2. One area of interest is the development of more potent and selective inhibitors of Akt that can be used for therapeutic purposes. Additionally, further studies are needed to fully elucidate the downstream effects of Akt inhibition by BNMP-2 and to identify potential biomarkers of response to this compound. Finally, there is a need for more research on the pharmacokinetics and pharmacodynamics of BNMP-2 in order to optimize its use in preclinical and clinical studies.

Scientific Research Applications

BNMP-2 has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of BNMP-2 as a tool to study the role of Akt in various cellular processes. Akt is a key regulator of cell survival and proliferation, and its dysregulation has been implicated in the development of various diseases, including cancer.